Cas no 159847-81-1 (Methyl 2-amino-5-cyanobenzoate)

• Product Name: Methyl 2-amino-5-cyanobenzoate
• CAS No: 159847-81-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11041293
• CID: 1005521
• PubChem ID: 10058039
• Update Time: 2025-04-20

Methyl 2-amino-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-cyanobenzoate
• Benzoic acid, 2-amino-5-cyano-, methyl ester
• 2-Amino-5-cyanobenzoic acid methyl ester
• Methyl 2-amino-5-cyanobenzoate≥ 97% (HPLC)
• Methyl-2-amino-5-cyanobenzoate
• XVICOGIQWUAIAV-UHFFFAOYSA-N
• FCH886756
• 8045AA
• CM12363
• OR400352
• 2-amino-5-cyano-benzoic acid methyl ester
• AB0069711
• AX8163198
• ST24030922
• FT-0
• methyl2-amino-5-cyanobenzoate
• A856802
• AKOS006307311
• DTXSID50434836
• SCHEMBL4842734
• DB-064310
• SY059276
• CS-0061809
• MFCD11041293
• Z1198305830
• 159847-81-1
• DS-12059
• EN300-134670

• MDL： MFCD11041293
• Inchi： 1S/C9H8N2O2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,11H2,1H3
• InChI Key： XVICOGIQWUAIAV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=CC=1N)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• PSA: 76.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters